Cas no 1708268-40-9 (1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine)

• Product Name: 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine
• CAS No: 1708268-40-9
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• MDL: MFCD26382269
• CID: 5580380
• PubChem ID: 91811937
• Update Time: 2025-10-28

1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine
• 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidin-3-ylamine
• 3-Piperidinamine, 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)-

• MDL： MFCD26382269
• Inchi： 1S/C12H17N5/c1-9-7-11-12(14-4-6-17(11)15-9)16-5-2-3-10(13)8-16/h4,6-7,10H,2-3,5,8,13H2,1H3
• InChI Key： NLIZNBJEECRYRK-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN3N=C(C)C=C23)CCCC(N)C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 10.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine

1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine (CAS No. 1708268-40-9): A Comprehensive Overview

1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine, also known by its CAS registry number 1708268-40-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their diverse applications in drug discovery and material science.

The molecular structure of 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine consists of two main components: a pyrazolo[1,5-a]pyrazine ring system and a piperidine ring. The pyrazolo[1,5-a]pyrazine moiety is a fused bicyclic structure containing nitrogen atoms, while the piperidine ring is a six-membered saturated ring with one nitrogen atom. The substitution pattern of the molecule further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the potential of 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine in various applications. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where its unique electronic properties make it an effective binder for metal ions. Additionally, this compound has shown promise in the development of new materials for optoelectronic devices due to its ability to absorb and emit light efficiently.

One of the most exciting developments involving CAS No. 1708268-40-9 is its application in drug design. Scientists have discovered that this compound exhibits potent bioactivity against several disease-related targets, including enzymes involved in inflammation and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly valuable for developing treatments for central nervous system disorders.

The synthesis of 1-(2-methylpyrazolo[1,5-a]pyrazin-4-y)piperidin--3-amime involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production.

In conclusion, 1-(2-methylpyrazolo[1,5-a]pyrazin--4-y)piperidin--3-amime (CAS No. 1708268--40--9) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and functional properties continue to drive innovative research across multiple disciplines.